Cas no 1214356-26-9 (2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine
• CAS No: 1214356-26-9
• MF: C₁₀H₆FIN₂
• MW: 300.070917606354
• CID: 4925858
• Update Time: 2025-06-15

2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-iodo-3-(pyridin-3-yl)pyridine
• 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H6FIN2/c11-10-9(4-8(12)6-14-10)7-2-1-3-13-5-7/h1-6H
• InChI Key： NIQNFPKRWVBDKS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Additional information on 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine

Introduction to 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine (CAS No: 1214356-26-9)

2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1214356-26-9, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, a group known for its versatile reactivity and broad applications in medicinal chemistry. The structural features of this molecule, particularly the presence of both fluoro and iodo substituents, make it a valuable building block for synthesizing more complex molecules with tailored biological activities.

The fluoro and iodo groups in 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine impart unique electronic and steric properties that influence its reactivity. The fluorine atom, being highly electronegative, can modulate the electronic distribution of the molecule, enhancing its interaction with biological targets. On the other hand, the iodine atom serves as a good leaving group in various chemical transformations, facilitating nucleophilic substitution reactions that are crucial for drug development. The pyridinyl moiety further extends the compound's utility by providing a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been growing interest in halogenated pyridines due to their role in developing novel therapeutic agents. For instance, studies have demonstrated that compounds containing both fluoro and iodo substituents exhibit enhanced binding affinity to biological targets compared to their non-halogenated counterparts. This is particularly relevant in the design of kinase inhibitors, where the precise positioning of halogen atoms can fine-tune the interactions with the active site of the enzyme.

One notable application of 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine is in the synthesis of small-molecule inhibitors targeting cancer-related kinases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the iodo group, researchers can introduce this compound into libraries of kinase inhibitors for high-throughput screening. The fluoro group can then be retained or modified to optimize potency and selectivity against specific kinases. Several recent publications have highlighted the use of this compound as a key intermediate in developing potent inhibitors of tyrosine kinases, which are known drivers of tumor growth and metastasis.

The structural versatility of 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine also makes it useful in designing ligands for other therapeutic targets. For example, researchers have explored its potential as a precursor for developing antiviral agents. The pyridinyl ring can interact with viral proteases or polymerases through hydrogen bonding and hydrophobic interactions, while the halogen substituents can enhance binding affinity through halogen bonding or electrostatic interactions. Preliminary studies have shown promising results in using this compound to develop inhibitors against RNA-dependent RNA polymerases, which are essential for viral replication.

In addition to its pharmaceutical applications, 2-Fluoro-5-iodo-3-(pyridin-3-yl)pyridine has found utility in agrochemical research. Halogenated pyridines are known to exhibit herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants and pests. The presence of both fluoro and iodo substituents enhances the bioactivity of this compound by improving its lipophilicity and metabolic stability. Researchers have been investigating its potential as a lead compound for developing novel agrochemicals that offer improved efficacy and environmental safety compared to existing products.

The synthesis of 2-Fluoro-5-iodo-3-(pyridin-3-y)lpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. A common synthetic route includes halogenation followed by functional group interconversion to introduce the desired substituents at specific positions on the pyridine ring. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

The handling and storage of 2-fluoro -5 -iodo - 3 - ( py ridin - 3 - yl ) py rid ine require careful consideration due to its reactivity. It should be stored under inert conditions at controlled temperatures to prevent degradation. Proper personal protective equipment (PPE) must be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under standard regulations, adherence to good laboratory practices ensures safe handling and disposal.

Future research directions may explore new synthetic strategies to diversify the structural motif of this compound while maintaining or enhancing its bioactivity. Additionally, computational modeling techniques can be employed to predict and optimize the properties of derivatives based on virtual screening approaches. These efforts could lead to the discovery of novel compounds with improved therapeutic profiles for treating various diseases.

In conclusion, 2 - Fluoro - 5 - iodo - 3 - ( py ridin - 3 - yl ) py rid ine ( CAS No : 1214356 - 26 - 9 ) is a versatile intermediate with significant potential in pharmaceuticals , agrochemicals , and other industrial applications . Its unique structural features make it an attractive scaffold for designing molecules with tailored biological activities . As research continues , this compound is expected to play an increasingly important role in drug discovery and development .